Cas no 230647-85-5 (4'-acetyl-biphenyl-4-carbaldehyde)

4'-Acetyl-biphenyl-4-carbaldehyde is a biphenyl derivative featuring both acetyl and formyl functional groups, making it a versatile intermediate in organic synthesis. Its distinct structure allows for selective reactivity in cross-coupling reactions, condensations, and other transformations, particularly in the synthesis of pharmaceuticals, liquid crystals, and advanced materials. The presence of the acetyl group enhances its stability and facilitates further functionalization, while the aldehyde group provides a reactive site for nucleophilic additions or oxidation-reduction processes. This compound is valued for its high purity and consistent performance in research and industrial applications, serving as a key building block in the development of complex molecular architectures.

4'-acetyl-biphenyl-4-carbaldehyde structure

230647-85-5 structure

Product Name:4'-acetyl-biphenyl-4-carbaldehyde

CAS No:230647-85-5

MF:C₁₅H₁₂O₂

MW:224.254584312439

CID:912555

PubChem ID:5094891

Update Time:2025-06-07

4'-acetyl-biphenyl-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4'-acetyl-biphenyl-4-carbaldehyde
- 4-(4-acetylphenyl)benzaldehyde
- 4'-Acetylbiphenyl-4-carboxaldehyde
- 4'-acetyl[1,1'-biphenyl]-4-carbaldehyde
- E89725
- [1,1'-Biphenyl]-4-carboxaldehyde, 4'-acetyl-
- 4'-Acetyl-[1,1'-biphenyl]-4-carbaldehyde
- SCHEMBL10397390
- MFCD04039044
- 4'-acetyl[1,1'-biphenyl]-4-carboxaldehyde
- J-014971
- 4'-acetyl-[1,1'-biphenyl]-4-carboxaldehyde
- 230647-85-5
- A816549
- CS-0196212
- 4-(4-ethanoylphenyl)benzaldehyde
- DTXSID30408252
- AKOS004114131
- MDL： MFCD04039044
- Inchi： 1S/C15H12O2/c1-11(17)13-6-8-15(9-7-13)14-4-2-12(10-16)3-5-14/h2-10H,1H3
- InChI Key： WSFMNWXMJBFYQT-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CC(=CC=1)C1C=CC(C=O)=CC=1

Computed Properties

Exact Mass: 224.08400
Monoisotopic Mass: 224.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14000
LogP: 3.36870

4'-acetyl-biphenyl-4-carbaldehyde Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

4'-acetyl-biphenyl-4-carbaldehyde Pricemore >>

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Fluorochem	032291-250mg	4'-Acetyl-biphenyl-4-carbaldehyde	230647-85-5		250mg	￡160.00	2022-02-28
Fluorochem	032291-1g	4'-Acetyl-biphenyl-4-carbaldehyde	230647-85-5		1g	￡425.00	2022-02-28
Fluorochem	032291-2g	4'-Acetyl-biphenyl-4-carbaldehyde	230647-85-5		2g	￡638.00	2022-02-28
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